Cas no 10141-51-2 (CP-24879 HYDROCHLORIDE)

• Product Name: CP-24879 HYDROCHLORIDE
• CAS No: 10141-51-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 892017
• PubChem ID: 24724453
• Update Time: 2025-06-23

CP-24879 HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• CP-24879 HYDROCHLORIDE
• p-isopentoxyaniline
• 4-(3-METHYLBUTOXY)-BENZENAMINE HYDROCHLORIDE
• 4-(3-methylbutoxy)aniline,hydrochloride
• CP 24,879 (hydrochloride)
• 4-Isopentyloxy-anilin,Hydrochlorid
• 4-isopentyloxy-aniline,hydrochloride
• CP-24879
• Benzenamine, 4-(3-methylbutoxy)-
• P-ISOPENTOXYANILINE HYDROCHLORIDE
• a€￠ Benzenamine, 4-(3-methylbutoxy)-
• P-(ISOPENTYLOXY)-ANILINE HYDROCHLORIDE
• F82204
• DS-016726
• CP-24879 (hydrochloride)
• Benzenamine, 4-(3-methylbutoxy)-, hydrochloride (9CI)
• HY-115319
• CP-24879 hydrochloride, >=98% (HPLC), powder
• 4-(isopentyloxy)aniline hydrochloride
• p-(Isoamyloxy)aniline hydrochloride
• 4-(3-Methylbutoxy)benzenamine hydrochloride
• SR-01000946202-1
• CS-0034954
• 10141-51-2
• 4-(3-methylbutoxy)aniline;hydrochloride
• MS-23183
• 4-(3-methylbutoxy)aniline hydrochloride
• SR-01000946202
• CP-24879 hydrochloride?
• p-(Isopentyloxy)-aniline
• AKOS040748167
• 4-(3-Methylbutoxy)aniline--hydrogen chloride (1/1)
• J-000386
• DTXSID90582022

• MDL： MFCD05863938
• Inchi： 1S/C11H17NO.ClH/c1-9(2)7-8-13-11-5-3-10(12)4-6-11;/h3-6,9H,7-8,12H2,1-2H3;1H
• InChI Key： GFESZSNFRSACMU-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)N)CCC(C)C

Computed Properties

• Exact Mass: 215.10800
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 154-159 °C
• Solubility: DMSO: 22 mg/mL
• PSA: 35.25000
• LogP: 4.07690

CP-24879 HYDROCHLORIDE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on CP-24879 HYDROCHLORIDE

CP-24879 Hydrochloride (CAS No. 10141-51-2): A Comprehensive Overview

CP-24879 Hydrochloride (CAS No. 10141-51-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as (±)-cis-3-(3,4-dichlorophenyl)-4-(3-hydroxyphenyl)-3-methylpiperidine hydrochloride, is a potent and selective antagonist of the serotonin 5-HT_2C receptor. Its unique pharmacological properties make it a valuable tool in the study of serotonin receptor function and potential therapeutic applications.

The serotonin 5-HT_2C receptor plays a crucial role in various physiological processes, including mood regulation, appetite control, and cognitive function. CP-24879 Hydrochloride has been extensively studied for its ability to modulate these processes by selectively blocking the 5-HT_2C receptor. Recent research has highlighted its potential in treating conditions such as depression, anxiety, and obesity, making it an important compound in the development of novel therapeutic agents.

In preclinical studies, CP-24879 Hydrochloride has demonstrated significant efficacy in animal models of depression and anxiety. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics reported that CP-24879 Hydrochloride exhibited antidepressant-like effects in the forced swim test and the tail suspension test, two widely used models for evaluating antidepressant activity. These findings suggest that CP-24879 Hydrochloride may have therapeutic potential for treating mood disorders.

Beyond its antidepressant properties, CP-24879 Hydrochloride has also shown promise in the treatment of obesity. Research conducted at the University of California, Los Angeles (UCLA) found that CP-24879 Hydrochloride reduced food intake and body weight gain in obese rats. The mechanism underlying this effect is thought to involve the modulation of serotonin signaling pathways that regulate appetite and energy expenditure. These results highlight the compound's potential as an anti-obesity agent.

The pharmacokinetic profile of CP-24879 Hydrochloride has been well-characterized in both preclinical and early clinical studies. It exhibits good oral bioavailability and a favorable safety profile, making it suitable for further development as a therapeutic agent. A phase I clinical trial conducted by Pfizer Inc. demonstrated that CP-24879 Hydrochloride was well-tolerated at doses up to 10 mg/kg, with no serious adverse events reported.

In addition to its therapeutic applications, CP-24879 Hydrochloride is also used as a research tool to investigate the role of serotonin receptors in various neurological disorders. Its high selectivity for the 5-HT_2C receptor allows researchers to study the specific contributions of this receptor subtype to disease pathophysiology. This has led to new insights into the mechanisms underlying conditions such as schizophrenia and bipolar disorder.

The synthesis of CP-24879 Hydrochloride involves a multi-step process that begins with the preparation of key intermediates such as (±)-cis-3-(3,4-dichlorophenyl)-4-(3-hydroxyphenyl)-3-methylpiperidine. The final step involves the conversion of this intermediate into the hydrochloride salt form using hydrochloric acid. The purity and quality of CP-24879 Hydrochloride are critical for both research and clinical applications, and strict quality control measures are employed during its production.

In conclusion, CP-24879 Hydrochloride (CAS No. 10141-51-2) is a versatile compound with significant potential in both research and therapeutic settings. Its selective antagonism of the serotonin 5-HT_2C receptor makes it a valuable tool for studying serotonin receptor function and developing novel treatments for mood disorders, obesity, and other neurological conditions. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.